1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-4-oxopyrrolidine-3-carbonitrile
• InChI: InChI=1S/C11H9FN2O/c12-9-3-1-2-4-10(9)14-6-8(5-13)11(15)7-14/h1-4,8H,6-7H2
• InChI Key: YBDQFPVAGVTPSR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)CN1C2=CC=CC=C2F)C#N

Description

1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile is a fluorinated pyrrolidine derivative featuring a nitrile group at position 3, a ketone at position 4, and a 2-fluorophenyl substituent at position 1. The compound’s structure combines a five-membered pyrrolidine ring with a fluorinated aromatic group, making it a hybrid of alicyclic and aromatic pharmacophores. Its molecular formula is inferred as C₁₁H₉FN₂O (molecular weight ~202.2 g/mol), based on comparisons with analogous compounds (e.g., ).

Preparation Methods

The synthesis of 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile can be achieved through several synthetic routes. One common method involves the use of o-fluoroacetophenone as the starting material. The process includes bromination, followed by a condensation reaction with a suitable nitrile source. The reaction conditions typically involve the use of catalysts and solvents to facilitate the formation of the desired product . Industrial production methods often optimize these steps to enhance yield and reduce production costs, making the process suitable for large-scale manufacturing.

Chemical Reactions Analysis

1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the conversion of the ketone group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where nucleophiles such as amines or thiols replace the fluorine atom.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures to ensure the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

Medicinal Chemistry

1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile is being investigated as a scaffold for developing new pharmaceuticals. Its unique structure allows for modifications that could enhance therapeutic efficacy or reduce side effects. Some specific applications include:

• Anticancer Agents : The compound may serve as an intermediate in synthesizing more complex molecules aimed at treating various cancers. Interaction studies focusing on its binding affinity to enzymes or receptors implicated in cancer pathways are crucial for assessing its therapeutic potential.
• Neurological Disorders : Its ability to modulate neurotransmitter activity positions it as a candidate for drugs targeting neurological conditions .

Biochemical Research

The compound is utilized in enzyme inhibition studies, providing insights into metabolic pathways and potential therapeutic targets. For instance, research into its interaction with specific biological targets can reveal mechanisms of action that are essential for drug design .

Material Science

Beyond medicinal applications, 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile is explored in material science for developing advanced materials such as polymers and coatings that require enhanced thermal stability and chemical resistance. This application is particularly relevant in creating sustainable materials that minimize environmental impact .

Synthesis and Reaction Pathways

The synthesis of 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile typically involves several steps requiring careful control of reaction conditions to optimize yields and purity. Various synthetic routes can be employed, including nucleophilic substitutions and condensation reactions involving the carbonitrile group.

Case Study 1: Anticancer Activity

A study evaluating the anticancer activity of derivatives of 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile demonstrated significant efficacy against human tumor cells. The compound exhibited high levels of antimitotic activity, suggesting its potential as a lead compound in cancer therapeutics .

Case Study 2: Neurological Applications

Research has indicated that modifications to the structure of 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile can enhance its effectiveness in modulating neurotransmitter systems, making it a promising candidate for treating neurological disorders such as depression or anxiety .

Mechanism of Action

The mechanism of action of 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in these interactions are still under investigation, but they are believed to include inhibition or activation of key signaling molecules .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

1-(4-Methoxyphenyl)-4-oxopyrrolidine-3-carbonitrile (CAS 117652-37-6)

• Molecular Formula : C₁₂H₁₂N₂O₂
• Molecular Weight : 216.24 g/mol
• Key Differences: The phenyl substituent is para-methoxy (electron-donating) instead of ortho-fluoro (electron-withdrawing).
• Applications : Discontinued commercially, but its synthesis and properties highlight the role of substituent electronic effects on reactivity.

1-(3-Fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS 1344145-36-3)

• Molecular Formula : C₁₀H₇FN₂O
• Molecular Weight : 190.17 g/mol
• Key Differences :
  • Replaces the pyrrolidine ring with a cyclobutane system, introducing greater ring strain.
  • Fluorine is on a pyridine ring (aromatic heterocycle) instead of a phenyl group.
• Physicochemical Impact : Smaller molecular weight and rigid cyclobutane may reduce conformational flexibility, affecting target binding.

1-(2-Chloro-6-fluorobenzyl)-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• Molecular Formula : C₂₀H₁₂ClF₃N₂O (Example from : 338964-38-8)
• Molecular Weight : ~388.77 g/mol
• Key Differences :
  • Dihydropyridine core with multiple halogen substitutions (Cl, F) enhances steric bulk and electron-withdrawing effects.
  • The benzyl and trifluoromethyl groups increase hydrophobicity and metabolic stability.

Biological Activity

1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile is a compound that has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and relevant case studies.

Research indicates that 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile acts primarily as a selective antagonist for the RXFP3 receptor, which is involved in various physiological processes such as appetite regulation and stress responses. The compound was identified in a screening assay where it demonstrated significant antagonist activity, with an IC50 value of approximately 5.74 μM in cAMP assays, indicating its potential role in modulating neuropeptide signaling pathways .

Biological Activity

1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile has shown promising results in several biological assays:

• Antagonistic Activity : In vitro studies confirmed its antagonist activity against RXFP3 with IC50 values ranging from 4.78 μM to 5.74 μM .
• Cytotoxicity : The compound's cytotoxic effects were evaluated using various cancer cell lines. It exhibited moderate cytotoxicity, suggesting potential applications in cancer therapeutics .

Activity	IC50 (μM)	Cell Line	Reference
RXFP3 Antagonist	5.74	N/A
Cytotoxicity (MTT Assay)	N/A	A549, MCF7

Study on RXFP3 Antagonism

In a study focusing on the relaxin-3/RXFP3 system, compound 1 was characterized as a potent antagonist. The structure-activity relationship (SAR) analysis indicated that modifications to the phenyl ring significantly impacted antagonist activity, highlighting the importance of specific structural features for efficacy .

Cytotoxicity Assessment

A separate investigation assessed the cytotoxic effects of various pyrrolidine derivatives, including 1-(2-Fluorophenyl)-4-oxopyrrolidine-3-carbonitrile. The results indicated that while some derivatives showed high potency against specific cancer cell lines, this particular compound demonstrated moderate activity, warranting further exploration for potential optimization .